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Compound of Interest

Compound Name: N-(Propargyl-PEG4)-Biocytin

Cat. No.: B609637 Get Quote

Essential Safety and Handling Guide for N-
(Propargyl-PEG4)-Biocytin
This guide provides crucial safety and logistical information for the handling and disposal of N-
(Propargyl-PEG4)-Biocytin, ensuring the well-being of laboratory personnel and adherence to

safety protocols. Following these procedural steps is essential for researchers, scientists, and

drug development professionals working with this compound.

Hazard Identification and Classification
N-(Propargyl-PEG4)-Biocytin is a chemical compound that requires careful handling due to its

potential health and environmental hazards. The following table summarizes its classification

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling N-(Propargyl-PEG4)-Biocytin, the use of

appropriate personal protective equipment is mandatory.

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against potential splashes.[3] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.[4]

Ensure gloves are properly fitted to maintain dexterity.[5]

Lab Coat: A properly fitted, buttoned lab coat must be worn to protect skin and clothing.[4]

[5]

Respiratory Protection: If working in a poorly ventilated area or if dust/aerosols may be

generated, a NIOSH-approved respirator is necessary.[1]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[4][6]
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Operational and Handling Plan
A systematic approach to handling N-(Propargyl-PEG4)-Biocytin from receipt to disposal is

critical for safety.

Preparation and Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Ensure an eyewash station and safety shower are readily accessible.[2]

Before handling, wash hands thoroughly.[1] Avoid eating, drinking, or smoking in the

handling area.[1][2]

Handling the Compound
Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.[1]

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate after use.

Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C or -20°C.[7][8]

Store locked up and away from incompatible materials.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect all waste materials, including empty containers, contaminated

gloves, and weighing paper, in a designated and clearly labeled hazardous waste container.
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Disposal Method: Dispose of the chemical waste through an approved waste disposal plant,

following all local, state, and federal regulations.[1][2] Do not dispose of it down the drain or

in regular trash.

Environmental Precautions: Avoid release into the environment, as this substance is very

toxic to aquatic life.[2]

Emergency Procedures
If Swallowed: Rinse mouth with water.[1][2] Immediately call a POISON CENTER or doctor.

[2]

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[1]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek immediate medical attention.[2]

Workflow for Safe Handling of N-(Propargyl-PEG4)-
Biocytin
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Caption: Workflow for the safe handling of N-(Propargyl-PEG4)-Biocytin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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